2-{5-Nitro-2-methyl-1H-imidazol-1-yl}ethyl 2,2,2-trichloro-1-(4-toluidino)ethylcarbamate
2-{5-Nitro-2-methyl-1H-imidazol-1-yl}ethyl 2,2,2-trichloro-1-(4-toluidino)ethylcarbamate
Brand Name:
Vulcanchem
CAS No.:
305856-05-7
VCID:
VC0412885
InChI:
InChI=1S/C16H18Cl3N5O4/c1-10-3-5-12(6-4-10)21-14(16(17,18)19)22-15(25)28-8-7-23-11(2)20-9-13(23)24(26)27/h3-6,9,14,21H,7-8H2,1-2H3,(H,22,25)
SMILES:
CC1=CC=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)OCCN2C(=NC=C2[N+](=O)[O-])C
Molecular Formula:
C16H18Cl3N5O4
Molecular Weight:
450.7g/mol
2-{5-Nitro-2-methyl-1H-imidazol-1-yl}ethyl 2,2,2-trichloro-1-(4-toluidino)ethylcarbamate
CAS No.: 305856-05-7
Main Products
VCID: VC0412885
Molecular Formula: C16H18Cl3N5O4
Molecular Weight: 450.7g/mol
| CAS No. | 305856-05-7 |
|---|---|
| Product Name | 2-{5-Nitro-2-methyl-1H-imidazol-1-yl}ethyl 2,2,2-trichloro-1-(4-toluidino)ethylcarbamate |
| Molecular Formula | C16H18Cl3N5O4 |
| Molecular Weight | 450.7g/mol |
| IUPAC Name | 2-(2-methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methylanilino)ethyl]carbamate |
| Standard InChI | InChI=1S/C16H18Cl3N5O4/c1-10-3-5-12(6-4-10)21-14(16(17,18)19)22-15(25)28-8-7-23-11(2)20-9-13(23)24(26)27/h3-6,9,14,21H,7-8H2,1-2H3,(H,22,25) |
| Standard InChIKey | XDJPMJSYXXVDJZ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)OCCN2C(=NC=C2[N+](=O)[O-])C |
| Canonical SMILES | CC1=CC=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)OCCN2C(=NC=C2[N+](=O)[O-])C |
| PubChem Compound | 3094492 |
| Last Modified | Nov 11 2021 |
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